Cas no 1805598-47-3 (2,6-Bis(trifluoromethyl)-4-bromobenzyl bromide)

• Product Name: 2,6-Bis(trifluoromethyl)-4-bromobenzyl bromide
• CAS No: 1805598-47-3
• MF: C₉H₄Br₂F₆
• MW: 385.926482200623
• CID: 4982205
• Update Time: 2023-08-24

2,6-Bis(trifluoromethyl)-4-bromobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-4-bromobenzyl bromide

• Inchi： 1S/C9H4Br2F6/c10-3-5-6(8(12,13)14)1-4(11)2-7(5)9(15,16)17/h1-2H,3H2
• InChI Key： ONFOXWIKERSEKL-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)(F)F)=CC(=CC=1C(F)(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 237
• XLogP3: 4.9
• Topological Polar Surface Area: 0